Cas no 2098062-16-7 (2-(1-(2-Oxopropyl)piperidin-4-yl)acetic acid)

• Product Name: 2-(1-(2-Oxopropyl)piperidin-4-yl)acetic acid
• CAS No: 2098062-16-7
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5047376
• Update Time: 2025-05-23

2-(1-(2-Oxopropyl)piperidin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-(2-oxopropyl)piperidin-4-yl)acetic acid
• 2-[1-(2-oxopropyl)piperidin-4-yl]acetic acid
• 2-(1-(2-Oxopropyl)piperidin-4-yl)acetic acid

• Inchi： 1S/C10H17NO3/c1-8(12)7-11-4-2-9(3-5-11)6-10(13)14/h9H,2-7H2,1H3,(H,13,14)
• InChI Key： JZLGRDAXBOIETO-UHFFFAOYSA-N
• SMILES： OC(CC1CCN(CC(C)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 219
• XLogP3: -2
• Topological Polar Surface Area: 57.6

Additional information on 2-(1-(2-Oxopropyl)piperidin-4-yl)acetic acid

2-(1-(2-Oxopropyl)piperidin-4-yl)acetic acid (CAS No: 2098062-16-7)

The compound 2-(1-(2-Oxopropyl)piperidin-4-yl)acetic acid, with the CAS registry number 2098062-16-7, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug design and development. The molecule's unique structure, featuring a piperidine ring substituted with a 2-oxopropyl group and an acetic acid moiety, contributes to its diverse chemical properties and biological activities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(1-(2-Oxopropyl)piperidin-4-yl)acetic acid through various routes. Researchers have explored both traditional and modern methodologies to optimize the synthesis process, ensuring high yields and purity. For instance, a study published in *Journal of Medicinal Chemistry* highlighted the use of microwave-assisted synthesis to expedite the formation of this compound, significantly reducing reaction times while maintaining product quality.

The pharmacological properties of 2-(1-(2-Oxopropyl)piperidin-4-yl)acetic acid have been extensively investigated. Preclinical studies have demonstrated its potential as a modulator of key cellular pathways involved in inflammation, neurodegenerative diseases, and cancer. For example, a 2023 study in *Nature Communications* reported that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-kB signaling pathway, a critical regulator of immune responses. Furthermore, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders.

In terms of structural analysis, the molecule's piperidine ring plays a pivotal role in determining its pharmacokinetic properties. The substitution pattern on the ring influences its solubility, permeability, and metabolic stability. Recent computational studies using molecular docking techniques have revealed that 2-(1-(2-Oxopropyl)piperidin-4-yl)acetic acid can bind effectively to several therapeutic targets, including protein kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound in drug discovery programs.

The synthesis of 2-(1-(2-Oxopropyl)piperidin-4-yl)acetic acid involves multiple steps, each requiring precise control over reaction conditions to ensure stereochemical integrity. A common approach begins with the preparation of the piperidine intermediate through intramolecular cyclization reactions. Subsequent functionalization steps introduce the 2-oxopropyl group and the acetic acid moiety, completing the molecule's structure. This multi-step synthesis is not only chemically demanding but also highlights the importance of green chemistry principles to minimize environmental impact.

From an applications perspective, 2-(1-(2-Oxopropyl)piperidin-4-yl)acetic acid has shown promise in several therapeutic areas. Its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). Additionally, its potential role in cancer therapy has been explored through studies targeting oncogenic signaling pathways. A 2023 clinical trial registered in *ClinicalTrials.gov* is currently evaluating its safety and efficacy in patients with advanced solid tumors.

The growing interest in 2-(1-(2-Oxopropyl)piperidin-4-yl)acetic acid is also reflected in its inclusion in various drug discovery pipelines. Pharmaceutical companies are leveraging its unique chemical structure to develop next-generation therapeutics with improved efficacy and reduced side effects. Collaborative efforts between academia and industry have further accelerated research into this compound, leading to breakthroughs in understanding its mechanism of action at molecular levels.

In conclusion, 2-(1-(2-Oxopropyl)piperidin-4-yl)acetic acid (CAS No: 2098062-16) is a versatile compound with significant potential in drug development. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool in addressing unmet medical needs across multiple therapeutic areas. As research continues to unfold, this compound is expected to play an increasingly important role in advancing personalized medicine and improving patient outcomes.